![molecular formula C25H21NO4S2 B281365 4-ethoxy-N-(3-[(4-methylphenyl)sulfanyl]-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide](/img/structure/B281365.png)
4-ethoxy-N-(3-[(4-methylphenyl)sulfanyl]-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide
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Overview
Description
4-ethoxy-N-(3-[(4-methylphenyl)sulfanyl]-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide, also known as EBSB, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 4-ethoxy-N-(3-[(4-methylphenyl)sulfanyl]-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide is not fully understood. However, studies have suggested that this compound exerts its biological effects by binding to specific targets in cells. This compound has been shown to bind to carbonic anhydrase, which may contribute to its anticancer and other biological activities.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. Studies have shown that this compound inhibits the activity of carbonic anhydrase, which may contribute to its anticancer and other biological activities. This compound has also been shown to induce apoptosis, inhibit cell proliferation, and disrupt the cell cycle in cancer cells. In addition, this compound has been shown to exhibit anti-inflammatory and antioxidant activities.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-ethoxy-N-(3-[(4-methylphenyl)sulfanyl]-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide is its potent biological activity against cancer cells and other targets. This compound has been shown to exhibit a wide range of biological activities, which makes it a promising lead compound for the development of novel drugs. However, one of the limitations of this compound is its relatively low solubility in water, which may limit its bioavailability in vivo.
Future Directions
There are several future directions for the study of 4-ethoxy-N-(3-[(4-methylphenyl)sulfanyl]-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide. One area of research is the development of novel sulfonamide-based drugs based on this compound. These drugs could be used to target a variety of biological processes, including cancer, inflammation, and bone resorption. Another area of research is the study of the mechanism of action of this compound. Understanding how this compound interacts with specific targets in cells could lead to the development of more effective drugs. Finally, the study of the pharmacokinetics and pharmacodynamics of this compound in vivo could provide valuable information for the development of clinical applications of this compound.
Synthesis Methods
The synthesis of 4-ethoxy-N-(3-[(4-methylphenyl)sulfanyl]-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide involves the reaction between 4-methylthiophenol and 4-ethoxybenzene-1-sulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with 1,4-naphthoquinone in the presence of a catalyst such as copper acetate to yield this compound. The purity of the compound can be confirmed using techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
4-ethoxy-N-(3-[(4-methylphenyl)sulfanyl]-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound exhibits potent anticancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has been shown to induce apoptosis, inhibit cell proliferation, and disrupt the cell cycle in cancer cells.
Another potential application of this compound is in the field of drug discovery. This compound has been studied as a lead compound for the development of novel sulfonamide-based drugs with diverse biological activities. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in various physiological processes, including acid-base balance, respiration, and bone resorption.
Properties
Molecular Formula |
C25H21NO4S2 |
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Molecular Weight |
463.6 g/mol |
IUPAC Name |
(NE)-4-ethoxy-N-[3-(4-methylphenyl)sulfanyl-4-oxonaphthalen-1-ylidene]benzenesulfonamide |
InChI |
InChI=1S/C25H21NO4S2/c1-3-30-18-10-14-20(15-11-18)32(28,29)26-23-16-24(31-19-12-8-17(2)9-13-19)25(27)22-7-5-4-6-21(22)23/h4-16H,3H2,1-2H3/b26-23+ |
InChI Key |
USFMUCSTMDMJEU-WNAAXNPUSA-N |
Isomeric SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)/N=C/2\C=C(C(=O)C3=CC=CC=C32)SC4=CC=C(C=C4)C |
SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)SC4=CC=C(C=C4)C |
Canonical SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)SC4=CC=C(C=C4)C |
Origin of Product |
United States |
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